Cas no 1804516-25-3 (Ethyl 2,4-dichloro-5-(difluoromethoxy)benzoate)

• Product Name: Ethyl 2,4-dichloro-5-(difluoromethoxy)benzoate
• CAS No: 1804516-25-3
• MF: C₁₀H₈Cl₂F₂O₃
• MW: 285.071528434753
• CID: 4706352
• Update Time: 2023-08-15

Ethyl 2,4-dichloro-5-(difluoromethoxy)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2,4-dichloro-5-(difluoromethoxy)benzoate

• Inchi： 1S/C10H8Cl2F2O3/c1-2-16-9(15)5-3-8(17-10(13)14)7(12)4-6(5)11/h3-4,10H,2H2,1H3
• InChI Key： SSTRKKQPOQEPDU-UHFFFAOYSA-N
• SMILES： ClC1=CC(=C(C=C1C(=O)OCC)OC(F)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 266
• Topological Polar Surface Area: 35.5